Cas no 1251565-71-5 (4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide)

• Product Name: 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide
• CAS No: 1251565-71-5
• Molecular Formula: C₂₁H₁₈N₆O₂S
• Molecular Weight: 418.471621990204
• CID: 5759859
• PubChem ID: 52417322

4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide Properties

Names and Identifiers

• 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide
• F6041-0250
• 1251565-71-5
• CHEMBL5019453
• 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide
• VU0530356-1
• AKOS024530108
• N-(4-(1H-tetrazol-1-yl)phenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide

• InChIKey： BHEHRNGAJIKYIJ-UHFFFAOYSA-N
• Inchi： 1S/C21H18N6O2S/c28-21(23-16-5-7-17(8-6-16)27-13-22-25-26-27)15-3-9-18(10-4-15)29-11-20-24-19(12-30-20)14-1-2-14/h3-10,12-14H,1-2,11H2,(H,23,28)
• SMILES： S1C(COC2C=CC(C(NC3C=CC(=CC=3)N3C=NN=N3)=O)=CC=2)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 418.12119501g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 418.12119501g/mol
• Heavy Atom Count: 30
• Complexity: 578
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides